Cas no 100465-04-1 (Benzene, 1,2-dichloro-3-fluoro-4-nitro-)
100465-04-1 structure
Product Name:Benzene, 1,2-dichloro-3-fluoro-4-nitro-
CAS No:100465-04-1
MF:C6H2Cl2FNO2
MW:209.989983081818
CID:1127961
PubChem ID:22987215
Update Time:2025-04-20
Benzene, 1,2-dichloro-3-fluoro-4-nitro- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1,2-dichloro-3-fluoro-4-nitro-
- SCHEMBL4603872
- AMY28063
- dichlorofluoronitrobenzene
- DB-190708
- 100465-04-1
- LCZBIHOCLOBQLF-UHFFFAOYSA-N
- 1,2-Dichloro-3-fluoro-4-nitrobenzene
- C13893
- 3,4-dichloro-2-fluoronitrobenzene
-
- Inchi: 1S/C6H2Cl2FNO2/c7-3-1-2-4(10(11)12)6(9)5(3)8/h1-2H
- InChI Key: LCZBIHOCLOBQLF-UHFFFAOYSA-N
- SMILES: ClC1=C(C=CC(=C1F)[N+](=O)[O-])Cl
Computed Properties
- Exact Mass: 208.94476
- Monoisotopic Mass: 208.9446619g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 187
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 45.8Ų
Experimental Properties
- Density: 1.622±0.06 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 270.8±35.0 ºC (760 Torr),
- Flash Point: 117.6±25.9 ºC,
- Solubility: Almost insoluble (0.031 g/l) (25 º C),
- PSA: 43.14
Benzene, 1,2-dichloro-3-fluoro-4-nitro- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D914858-250mg |
1,2-Dichloro-3-Fluoro-4-Nitrobenzene |
100465-04-1 | 95% | 250mg |
1,080.00 | 2021-05-17 | |
| Aaron | AR0002RB-5g |
Benzene, 1,2-dichloro-3-fluoro-4-nitro- |
100465-04-1 | 95% | 5g |
$1244.00 | 2025-02-13 | |
| Aaron | AR0002RB-100mg |
Benzene, 1,2-dichloro-3-fluoro-4-nitro- |
100465-04-1 | 95% | 100mg |
$73.00 | 2025-02-13 | |
| Aaron | AR0002RB-250mg |
Benzene, 1,2-dichloro-3-fluoro-4-nitro- |
100465-04-1 | 95% | 250mg |
$123.00 | 2025-02-13 | |
| Aaron | AR0002RB-1g |
Benzene, 1,2-dichloro-3-fluoro-4-nitro- |
100465-04-1 | 95% | 1g |
$332.00 | 2025-02-13 | |
| 1PlusChem | 1P0002IZ-100mg |
Benzene, 1,2-dichloro-3-fluoro-4-nitro- |
100465-04-1 | 95% | 100mg |
$90.00 | 2023-12-27 | |
| 1PlusChem | 1P0002IZ-250mg |
Benzene, 1,2-dichloro-3-fluoro-4-nitro- |
100465-04-1 | 95% | 250mg |
$139.00 | 2023-12-27 | |
| 1PlusChem | 1P0002IZ-1g |
Benzene, 1,2-dichloro-3-fluoro-4-nitro- |
100465-04-1 | 95% | 1g |
$340.00 | 2023-12-27 | |
| A2B Chem LLC | AA02475-100mg |
1,2-Dichloro-3-fluoro-4-nitrobenzene |
100465-04-1 | 95% | 100mg |
$64.00 | 2024-04-20 | |
| A2B Chem LLC | AA02475-250mg |
1,2-Dichloro-3-fluoro-4-nitrobenzene |
100465-04-1 | 95% | 250mg |
$107.00 | 2024-04-20 |
Benzene, 1,2-dichloro-3-fluoro-4-nitro- Related Literature
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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